Cas no 77168-83-3 (6-Methyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid)

• Product Name: 6-Methyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid
• CAS No: 77168-83-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD15144367
• CID: 830532
• PubChem ID: 12619144
• Update Time: 2025-09-26

6-Methyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylic acid, 4,5-dihydro-6-methyl-5-oxo-
• 4,5-dihydro-6-methyl-5-oxo-2-Pyrazinecarboxylic acid
• 5-hydroxy-6-Methylpyrazine-2-carboxylic acid
• 5-methyl-6-oxo-1H-pyrazine-3-carboxylic acid
• AK-93355
• AM807131
• ANW-53413
• BD230874
• CTK8B6409
• 6-Methyl-5-oxo-4,5-dihydro-pyrazine-2-carboxylic acid
• CDA16883
• 5-Hydroxy-6-methylpyrazine-2-carboxylic acid;4,5-Dihydro-6-methyl-5-oxo-2-pyrazinecarboxylic acid
• AC-24735
• A865332
• CS-0187231
• DTXSID60504554
• BCP22300
• AS-37176
• SB38689
• AKOS015999452
• MFCD15144367
• SCHEMBL22439859
• 77168-83-3
• FT-0757131
• SCHEMBL26672964

• MDL： MFCD15144367
• Inchi： 1S/C6H6N2O3/c1-3-5(9)7-2-4(8-3)6(10)11/h2H,1H3,(H,7,9)(H,10,11)
• InChI Key： KVPFULCLPBUYNC-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC(C(=O)O)=CN1

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.52
• Melting Point: >300 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives